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Compound of Interest

2-(5-Methylisoxazol-3-
Compound Name:
yl)acetonitrile

cat. No.: B1365769

An In-Depth Technical Guide to 2-(5-Methylisoxazol-3-yl)acetonitrile

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-(5-Methylisoxazol-3-yl)acetonitrile, including its molecular weight and other
key data points. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Properties and Data

2-(5-Methylisoxazol-3-yl)acetonitrile is a heterocyclic compound incorporating both an
isoxazole ring and a nitrile functional group. Its chemical structure and properties make it a
compound of interest in medicinal chemistry and organic synthesis.

Quantitative Data Summary

The key physicochemical properties of 2-(5-Methylisoxazol-3-yl)acetonitrile are summarized
in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula CeHeN20 [1112]

Molecular Weight 122.12 g/mol [11[2][3]

CAS Number 35166-41-7 [2][4]

Appearance Solid [1]

Melting Point 36-39 °C [2]

Boiling Point 264.1 £ 25.0 °C (Predicted) [2]

Density 1.131 + 0.06 g/cm3 (Predicted) [2]

pKa -4.05 + 0.12 (Predicted) [2]
(5-methyl-3-

isoxazolyl)acetonitrile, 2-(5-
Synonyms methyl-1,2-oxazol-3- [1112]
yl)acetonitrile, 5-methyl-3-

Isoxazoleacetonitrile

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(5-Methylisoxazol-3-
yl)acetonitrile is not readily available in the provided search results, a plausible synthetic route
can be conceptualized based on established isoxazole synthesis methodologies. A common
method for forming the isoxazole ring is the reaction of a 3-diketone or a related precursor with
hydroxylamine.

Representative Synthesis of a Substituted Isoxazole

The following protocol outlines the general steps involved in the synthesis of a substituted
isoxazole, which can be adapted for the synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile.

Objective: To synthesize a 3,5-disubstituted isoxazole ring structure.

Materials:
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A suitable B-dicarbonyl compound (e.g., a 1,3-diketone or a 3-keto ester).

Hydroxylamine hydrochloride (NH20H-HCI).

A base (e.g., sodium hydroxide, potassium carbonate).

A suitable solvent (e.g., ethanol, water).

Procedure:

Preparation of the Reaction Mixture: The [-dicarbonyl starting material is dissolved in a
suitable solvent, such as ethanol.

« Addition of Hydroxylamine: An aqueous solution of hydroxylamine hydrochloride and a base
(to liberate the free hydroxylamine) is prepared.

o Reaction: The hydroxylamine solution is added to the solution of the [3-dicarbonyl compound.
The reaction mixture is then typically heated under reflux for several hours to facilitate the
condensation and cyclization reaction.

» Work-up and Purification: After the reaction is complete, the mixture is cooled, and the
product is isolated. This may involve extraction with an organic solvent, followed by washing
and drying. The crude product is then purified, typically by recrystallization or column
chromatography, to yield the final isoxazole derivative.

Visualizations
Logical Workflow for Isoxazole Synthesis

The following diagram illustrates a generalized workflow for the synthesis of a 3,5-disubstituted
isoxazole from a 3-dicarbonyl precursor and hydroxylamine.
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Generalized Synthesis of a 3,5-Disubstituted Isoxazole
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Caption: A flowchart illustrating the key stages in the synthesis of a 3,5-disubstituted isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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